Cas no 488834-75-9 (Quinoxalin-6-ylmethanol)

• Product Name: Quinoxalin-6-ylmethanol
• CAS No: 488834-75-9
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD06227444
• CID: 1016754
• PubChem ID: 6422829
• Update Time: 2025-05-20

Quinoxalin-6-ylmethanol Chemical and Physical Properties

Names and Identifiers

• Quinoxalin-6-ylmethanol
• (6-HYDROXYMETHYL)QUINOXALINE
• QUINOXALIN-6-YLMETHYLANOL
• (Quinoxalin-6-yl)methanol
• 6-Quinoxalinemethanol
• PNAADFVYDHLFHT-UHFFFAOYSA-N
• Quinoxalin-6-yl-methanol
• 6-hydroxymethyl-quinoxaline
• RP02129
• (6-hydroxymethyl)quinoxaline, AldrichCPR
• AK110758
• Y9203
• ST24049114
• MFCD06227444
• DTXSID30423667
• AB89631
• A871861
• J-524207
• 488834-75-9
• DS-4939
• F16339
• SCHEMBL6763074
• AKOS012172560

• MDL： MFCD06227444
• Inchi： 1S/C9H8N2O/c12-6-7-1-2-8-9(5-7)11-4-3-10-8/h1-5,12H,6H2
• InChI Key： PNAADFVYDHLFHT-UHFFFAOYSA-N
• SMILES： OCC1C=CC2C(C=1)=NC=CN=2

Computed Properties

• Exact Mass: 160.06400
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46
• XLogP3: 0.3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 340.7°C at 760 mmHg
• Flash Point: 159.9±23.7 °C
• Refractive Index: 1.678
• PSA: 46.01000
• LogP: 1.12210
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Quinoxalin-6-ylmethanol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Quinoxalin-6-ylmethanol

Recent Advances in Quinoxalin-6-ylmethanol (CAS: 488834-75-9) Research: A Comprehensive Brief

Quinoxalin-6-ylmethanol (CAS: 488834-75-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its quinoxaline core and hydroxymethyl functional group, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications, making it a focal point for researchers in medicinal chemistry and drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the antimicrobial properties of Quinoxalin-6-ylmethanol derivatives. The research team synthesized a series of analogs and evaluated their efficacy against multidrug-resistant bacterial strains. Notably, several derivatives exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with minimum inhibitory concentrations (MICs) in the range of 1-4 μg/mL. The study proposed that the hydroxymethyl group at the 6-position plays a crucial role in enhancing membrane permeability and target binding affinity.

In the realm of anticancer research, a recent investigation in Bioorganic Chemistry (2024) demonstrated that Quinoxalin-6-ylmethanol derivatives could effectively inhibit topoisomerase II activity. The lead compound in this series, bearing a modified hydroxymethyl group, showed selective cytotoxicity against breast cancer cell lines (MCF-7) with an IC50 value of 2.3 μM while displaying minimal toxicity toward normal human fibroblasts. Molecular docking studies suggested that the compound interacts with the ATP-binding domain of topoisomerase II, providing insights for further structural optimization.

The synthetic accessibility of Quinoxalin-6-ylmethanol has also been a subject of recent investigation. A 2024 report in Organic Process Research & Development described an improved synthetic route starting from commercially available 6-bromoquinoxaline. The optimized procedure achieved an overall yield of 78% through a three-step sequence involving lithiation, formylation, and reduction. This advancement addresses previous challenges in large-scale production and paves the way for more extensive pharmacological evaluation of this scaffold.

Emerging research has also explored the potential of Quinoxalin-6-ylmethanol as a building block for fluorescent probes. A study in Analytical Chemistry (2023) developed a series of environment-sensitive fluorophores by conjugating the quinoxaline core with various electron-donating groups. These probes demonstrated remarkable Stokes shifts (>150 nm) and were successfully applied in live-cell imaging studies, highlighting the versatility of this chemical scaffold beyond traditional pharmaceutical applications.

Despite these promising developments, challenges remain in the clinical translation of Quinoxalin-6-ylmethanol-based therapeutics. Current research efforts are focused on improving metabolic stability and reducing potential off-target effects through structural modifications. The compound's favorable physicochemical properties (LogP = 1.2, polar surface area = 42 Ų) suggest good drug-like characteristics, but comprehensive ADMET studies are still needed to fully evaluate its therapeutic potential.

In conclusion, Quinoxalin-6-ylmethanol (488834-75-9) represents a versatile scaffold with multiple applications in medicinal chemistry. The recent surge in research publications reflects growing interest in its pharmacological potential, particularly in addressing antimicrobial resistance and cancer therapy. Future studies should focus on structure-activity relationship optimization and preclinical evaluation to translate these promising findings into clinical candidates.